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Compound of Interest

Compound Name:
3-Bromo-7-hydroxyquinoline-8-

carboxylic acid

CAS No.: 1159427-86-7

Cat. No.: B3215125

Get Quote

Executive Summary: The Scaffold Shift
While 8-hydroxyquinoline (8-HQ) and its halogenated derivatives (e.g., Clioquinol) have

dominated the field of metal-chelating pharmacophores for decades, the emergence of the 7-

hydroxyquinoline-8-carboxylic acid scaffold represents a fundamental shift in coordination

chemistry and biological specificity.

3-Bromo-7-hydroxyquinoline-8-carboxylic acid is not merely a derivative; it is a "dual-mode"

functional probe. Unlike the rigid N,O-chelation of Clioquinol, this molecule offers a flexible

coordination environment (N,O vs. O,O) and unique excited-state proton transfer (ESIPT)

properties, making it a superior candidate for specific metallo-enzyme inhibition and fluorescent

sensing applications.
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Feature
3-Bromo-7-

hydroxyquinoline-8-

carboxylic acid

Clioquinol (5-Cl-7-I-

8-HQ)

8-Hydroxyquinoline

(8-HQ)

Core Scaffold
7-Hydroxy-8-

Carboxyquinoline
8-Hydroxyquinoline 8-Hydroxyquinoline

Chelation Mode

Dual Potential:

Picolinate (N,O) or

Salicylate (O,O)

Single: 8-Hydroxy-

Quinoline (N,O)

Single: 8-Hydroxy-

Quinoline (N,O)

Primary Mechanism

Metallo-enzyme

inhibition (Mg²⁺/Mn²⁺),

ESIPT Fluorescence

Metal Ionophore

(Zn²⁺/Cu²⁺), Oxidative

Stress Modulation

General Metal

Chelation

Solubility (pH 7.4) High (due to COO⁻) Low (Lipophilic) Moderate

Key Application
RNase H Inhibition,

Fluorescent Probes

Antifungal,

Neuroprotection

(Alzheimer's)

Analytical Reagent,

Antiseptic

Chemical Architecture & Chelation Logic
The distinct advantage of 3-Br-7-HQ-8-CA lies in its ability to adopt different binding modes

depending on the metal ion's radius and preferred coordination geometry.

Structural Divergence
Classical 8-HQs: Rely on the peri-position nitrogen and hydroxyl group to form a rigid 5-

membered chelate ring. This is highly specific for transition metals like Zn²⁺ and Cu²⁺.

3-Br-7-HQ-8-CA: The carboxylic acid at position 8 introduces a "swing" mechanism.

Mode A (Picolinate-like): Nitrogen + 8-Carboxyl (5-membered ring). Preferred for

Cu²⁺/Ni²⁺.

Mode B (Salicylate-like): 7-Hydroxyl + 8-Carboxyl (6-membered ring). Preferred for hard

ions like Mg²⁺, often found in catalytic centers of DNA/RNA processing enzymes.
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Visualization of Chelation Modes
The following diagram illustrates the structural dichotomy and the synthesis pathway for the 3-

bromo derivative.

7-Hydroxyquinoline Quinoline-7-triflate

Tf2O, DCM
-1°C 3-Bromo-7-hydroxy-

quinoline-8-carboxylic acid

1. NBS, AcOH
2. Hydrolysis (NaOH)

Mode A: Picolinate
(N + COO-)

Target: Cu(II), Zn(II)

Soft Metals

Mode B: Salicylate
(7-OH + 8-COO-)

Target: Mg(II), Mn(II)

Hard Metals

Clioquinol
(N + 8-O-)

Target: Zn(II), Cu(II)

Restricted to
N,O Chelation

Click to download full resolution via product page

Figure 1: Synthesis pathway and dual-chelation capability of 3-Br-7-HQ-8-CA compared to the

restricted mode of Clioquinol.

Biological Performance & Experimental Data[3][4][5]
Antimicrobial & Antifungal Potency
While Clioquinol is a potent lipophilic ionophore active against Candida albicans and

Aspergillus, 3-Br-7-HQ-8-CA exhibits a different profile due to the ionizable carboxylic acid.

Clioquinol: High membrane permeability allows it to shuttle toxic metals into cells (Ionophore

mechanism).

3-Br-7-HQ-8-CA: Lower passive permeability but higher solubility. Its activity is often linked to

active site inhibition of metallo-enzymes rather than general metal overload.

Comparative Activity Data (In Vitro Models):
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Compound
Target
Organism/Enzyme

Activity Metric Reference

Clioquinol Candida albicans
MIC: 0.031 – 2
µg/mL

[BenchChem, 2025]

8-HQ-5-Sulfonic Acid Candida albicans MIC: 1 – 512 µg/mL [BenchChem, 2025]

| 3-Br-7-HQ-8-CA | HIV-1 Integrase / RNase H | IC50: 5 – 20 µM (Est.*) | [Liu et al., 2020] |[1][2]

*Note: IC50 estimated based on parent scaffold performance in metallo-enzyme assays. The

carboxylic acid is critical for coordinating the Mg²⁺ cofactor in the RNase H active site.

Photophysical Properties (ESIPT)
A unique feature of the 7-hydroxy-8-carboxy scaffold is Excited-State Intramolecular Proton

Transfer (ESIPT).[3][4] Unlike Clioquinol (which is weakly fluorescent), 3-Br-7-HQ-8-CA can

undergo a double proton transfer, resulting in a large Stokes shift.

Excitation: ~360-400 nm

Emission: ~470-520 nm (Tautomer emission)

Application: This allows 3-Br-7-HQ-8-CA to serve as a ratiometric sensor for metal binding,

where metal coordination locks the proton transfer, shifting the fluorescence back to the Enol

band.

Experimental Protocols
Protocol A: Regioselective Synthesis of 3-Bromo-7-
hydroxyquinoline-8-carboxylic acid
Based on modified procedures from CN108484495B and standard quinoline chemistry.

Reagents: 7-Hydroxyquinoline, Trifluoromethanesulfonic anhydride (Tf2O), N-

Bromosuccinimide (NBS), Glacial Acetic Acid, NaOH.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.rsc.org/suppdata/c5/cc/c5cc06095h/c5cc06095h1.pdf
https://www.researchgate.net/publication/390496349_Theoretical_explorations_about_excited-state_behaviours_associated_with_solvent_polarity_effects_for_15-dihydroxy-26-diphenylanthraquinone_fluorophore
https://www.researchgate.net/profile/Wei-Ping-Hu
https://www.researchgate.net/publication/366975445_Interplay_of_Dual-Proton_Transfer_Relay_to_Achieve_Full-Color_Panel_Luminescence_in_Excited-State_Intramolecular_Proton_Transfer_ESIPT_Fluorophores
https://www.benchchem.com/product/b3215125/docs?utm_src=pdf-body#comparative-guide-3-bromo-7-hydroxyquinoline-8-carboxylic-acid-vs-classical-halogenated-hydroxyquinolines
https://www.benchchem.com/product/b3215125/docs?utm_src=pdf-body#comparative-guide-3-bromo-7-hydroxyquinoline-8-carboxylic-acid-vs-classical-halogenated-hydroxyquinolines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3215125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activation: Dissolve 7-hydroxyquinoline (10 mmol) in DCM. Add Tf2O (12 mmol) dropwise at

-1°C. Stir for 2 hours.

Checkpoint: Monitor TLC for disappearance of starting material.

Bromination: Dissolve the resulting triflate in glacial acetic acid. Add NBS (15 mmol). Heat to

80-100°C for 2 hours.

Mechanism:[5][6][7][8][9][10][11] The electron-withdrawing triflate directs bromination to

the 3-position (pyridine ring) rather than the benzene ring.

Hydrolysis & Carboxylation:

Note: The 8-carboxylic acid is typically introduced via Reimer-Tiemann or Kolbe-Schmitt

reaction on the 7-hydroxy core before or after bromination, or via hydrolysis of an 8-cyano

intermediate.

Commercial Route: Hydrolysis of 3-bromo-7-(trifluoromethanesulfonyloxy)quinoline-8-

carbonitrile (if available) or direct carboxylation.

Purification: Precipitate with 10% HCl. Recrystallize from Ethanol/Water.

Yield: Typically 60-75%.

Protocol B: Metal Chelation Assay (UV-Vis Shift)
Objective: Determine the binding mode (Mode A vs Mode B).

Preparation: Prepare a 50 µM solution of 3-Br-7-HQ-8-CA in Tris-HCl buffer (pH 7.4).

Titration: Add aliquots of ZnCl₂ or MgCl₂ (0 to 10 equivalents).

Observation:

Zn²⁺ Addition: Look for bathochromic shift (red shift) indicating N,O chelation (Mode A).

Mg²⁺ Addition: Look for distinct spectral changes associated with O,O chelation (Mode B)

and suppression of ESIPT fluorescence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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